1-(3-Thienyl)-2-propen-1-one

• CAS RN: 357405-57-3
• Molecular Formula: C7H6OS
• Molecular Weight: 138.19 g/mol
• IUPAC Name: 1-thiophen-3-ylprop-2-en-1-one
• InChI: InChI=1S/C7H6OS/c1-2-7(8)6-3-4-9-5-6/h2-5H,1H2
• InChI Key: WNCFOCZPFPWLPA-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)C1=CSC=C1

Description

1-(3-Thienyl)-2-propen-1-one is a useful research compound. Its molecular formula is C7H6OS and its molecular weight is 138.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product from step (a) (2.074 g, 12.1 mmol) was dissolved in anhydrous tetrahydrofuran (30 ml) and the solution cooled to −10° C. Vinyl magnesium bromide (1M, 14.5 ml, 14.5 mmol) was added dropwise, keeping the temperature below 0° C. The resultant solution was stirred at 0° C. for 2.5 h, then allowed to warm to room temperature. The reaction mixture was slowly poured into aqueous 2M hydrochloric acid (200 ml) and ice. Extracted with ethyl acetate (3×70 ml) and the combined extracts were washed with water (2×30 ml) and brine (20 ml), dried (magnesium sulphate) and evaporated in vacuo to give the title compound (1.288 g, 77%).